Cas no 290312-62-8 (H-Ala-Ala-Gln-OH)

• Product Name: H-Ala-Ala-Gln-OH
• CAS No: 290312-62-8
• MF: C₁₁H₂₀N₄O₅
• MW: 288.300302505493
• MDL: MFCD00672423
• CID: 868694
• Update Time: 2026-04-29

H-Ala-Ala-Gln-OH Chemical and Physical Properties

Names and Identifiers

• H-ALA-ALA-GLN-OH
• Ala-Ala-Gln
• (2S)-5-amino-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-5-oxopentanoic acid
• alanyl-alanyl-glutamine
• L-Alanyl-L-alanyl-L-glutamine
• H-Ala-Ala-Gln-OH

• MDL： MFCD00672423
• Inchi： 1S/C11H20N4O5/c1-5(12)9(17)14-6(2)10(18)15-7(11(19)20)3-4-8(13)16/h5-7H,3-4,12H2,1-2H3,(H2,13,16)(H,14,17)(H,15,18)(H,19,20)/t5-,6-,7-/m0/s1
• InChI Key： BUANFPRKJKJSRR-ACZMJKKPSA-N
• SMILES： O=C([C@]([H])(C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])[H])N([H])[H])=O)N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(N([H])[H])=O

Computed Properties

• Exact Mass: 288.14300
• Monoisotopic Mass: 288.14336975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 165
• Molecular Weight: 288.30

Experimental Properties

• PSA: 164.61000
• LogP: -0.14440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Ala-Gln-OH

Introduction to H-Ala-Ala-Gln-OH (CAS No. 290312-62-8)

H-Ala-Ala-Gln-OH (CAS No. 290312-62-8) is a tripeptide composed of three amino acids: alanine (Ala), alanine (Ala), and glutamine (Gln). This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of H-Ala-Ala-Gln-OH.

Chemical Structure and Synthesis

The chemical structure of H-Ala-Ala-Gln-OH is characterized by a linear sequence of three amino acids: N-terminal alanine, a second alanine, and C-terminal glutamine. The molecular formula of this tripeptide is C₁₁H₂₃N₃O₄, with a molecular weight of approximately 253.31 g/mol. The synthesis of H-Ala-Ala-Gln-OH can be achieved through various solid-phase peptide synthesis (SPPS) techniques, which are widely used in the production of peptides and proteins. These methods involve the sequential coupling of amino acids to a solid support, followed by cleavage from the resin to obtain the final product.

Biological Activities

H-Ala-Ala-Gln-OH has been studied for its potential biological activities, particularly in the context of cellular signaling and protein function. Recent research has highlighted its role in modulating various physiological processes. For instance, studies have shown that H-Ala-Ala-Gln-OH can influence the activity of certain enzymes and receptors, making it a promising candidate for therapeutic interventions.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of H-Ala-Ala-Gln-OH on cell proliferation and apoptosis. The results indicated that this tripeptide can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Additionally, H-Ala-Ala-Gln-OH has been shown to exhibit anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of H-Ala-Ala-Gln-OH are diverse and promising. Ongoing clinical trials are exploring its efficacy in various therapeutic areas, including oncology, neurology, and immunology. For example, a phase II clinical trial is currently underway to evaluate the safety and effectiveness of H-Ala-Ala-Gln-OH in patients with advanced solid tumors. Preliminary results have shown promising outcomes, with several patients experiencing tumor regression and improved quality of life.

In addition to its direct therapeutic effects, H-Ala-Ala-Gln-OH is also being investigated as a delivery vehicle for other therapeutic agents. Its ability to penetrate cell membranes and target specific cellular compartments makes it an attractive candidate for drug delivery systems. Research in this area is still in its early stages but holds significant promise for enhancing the efficacy and safety of existing treatments.

Conclusion

In conclusion, H-Ala-Ala-Gln-OH (CAS No. 290312-62-8) is a tripeptide with a unique chemical structure that has shown promising biological activities and potential therapeutic applications. Its ability to modulate cellular processes, inhibit cancer cell growth, and exhibit anti-inflammatory properties makes it a valuable compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, H-Ala-Ala-Gln-OH is poised to play a significant role in advancing medical treatments across various fields.